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Compound of Interest

Compound Name:
(3-Chloro-6-fluoroquinolin-4-

YL)methanol

Cat. No.: B13052500

Get Quote

Executive Safety Summary
Stop and Read: (3-Chloro-6-fluoroquinolin-4-yl)methanol is a halogenated heteroaromatic

compound.[1][2][3][4] Unlike standard organic waste, its disposal requires strict segregation to

prevent the formation of dioxins and corrosive gases (HCl, HF) during incineration.[1][2]
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Critical Parameter Operational Directive

Waste Stream
HALOGENATED ORGANIC WASTE (Strictly

Segregated)

RCRA Status
Likely Hazardous (Characteristic/Listed based

on process solvents)

Incompatibility
Strong Oxidizers, Strong Acids (Exothermic salt

formation)

Container Type
HDPE (High-Density Polyethylene) or

Borosilicate Glass

Fire Hazard
Emits toxic fumes (NOx, HCl, HF) upon thermal

decomposition

Chemical Hazard Profile & Rationale
To dispose of this compound safely, you must understand its structure-activity relationship

(SAR).[1][2] This is not a generic "white powder"; it is a functionalized scaffold used in

antimalarial and anticancer drug development.[1]

Halogen Content (Cl at C3, F at C6): The presence of chlorine and fluorine atoms classifies

this as Halogenated Waste.[2] If mixed with non-halogenated solvents (like acetone or

ethanol) and sent to a standard fuel-blending incinerator, it can damage catalytic scrubbers

and violate EPA emission standards.[1][2]

Quinoline Nitrogen: The basic nitrogen atom makes this compound reactive toward strong

acids.[1] Mixing it with acidic waste streams can generate heat (exothermic neutralization)

and potentially solubilize the compound, increasing its mobility in a spill.[2]

Methanol Group (-CH₂OH): While this adds slight polarity, the molecule remains largely

lipophilic and persistent in aquatic environments.[1][2] Do not pour down the drain.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
Before moving the material, determine its physical state.[1][2]
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Scenario A: Pure Solid (Expired/Excess Reagent)

Do not dissolve.[1] Dispose of as solid waste to minimize volume.[1]

Action: Transfer directly to a wide-mouth HDPE jar labeled "Solid Halogenated Waste."

Scenario B: Solution (Mother Liquor/Reaction Mixture)

If the compound is dissolved in a solvent (e.g., DCM, Ethyl Acetate), the entire solution is

now Halogenated Solvent Waste.[1][2]

Action: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the solute

(3-Chloro-6-fluoroquinolin-4-yl)methanol mandates the "Halogenated" classification.[1]

[2]

Phase 2: Packaging & Labeling
Follow this specific workflow to ensure compliance with EHS and RCRA guidelines.

Select Container: Use an amber glass bottle or HDPE carboy. Ensure the cap has a PTFE

liner to prevent degradation from solvent vapors.[1]

Labeling:

Chemical Name: Write "(3-Chloro-6-fluoroquinolin-4-yl)methanol" clearly. Do not use

abbreviations like "CFQM."

Hazard Checkbox: Mark "Toxic," "Irritant," and "Halogenated."[1][2]

Secondary Containment: Place the waste container in a polyethylene tray during

accumulation to capture potential drips.[1]

Phase 3: Operational Workflow (Visualized)
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Waste Generation
(3-Chloro-6-fluoroquinolin-4-yl)methanol
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Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of halogenated quinoline waste.

Regulatory Compliance & Environmental Fate
RCRA Considerations (US EPA)
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While this specific compound may not have a unique "U" or "P" list code, it is regulated under

the "Cradle-to-Grave" principle.[1][2]

Waste Code Assignment: If dissolved in Methylene Chloride or Chloroform, apply code F002

(Spent Halogenated Solvents).[1][2] If solid, characterize as D003 (Reactivity) only if mixed

with strong oxidizers, otherwise treat as Toxic Non-Specific Waste.[1][2]

Incineration Requirement: The presence of Fluorine requires incineration in a facility

equipped with HF scrubbers.[1] Open burning is strictly prohibited due to the release of toxic

hydrogen fluoride gas [1].[1][4]

Spill Response (Immediate Action)
Evacuate & Ventilate: Halogenated dusts can be respiratory irritants.[1]

PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1]

[2]

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then scoop into a waste jar.

[1][2]

Liquid: Absorb with vermiculite or sand.[1] Do not use combustible materials (like sawdust)

if the solvent is flammable.[1]

Decontamination: Wipe the surface with a dilute soap solution, followed by water.[1][2]

Collect all wipes into the solid halogenated waste bin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13052500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

